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Compound of Interest

1-Methyltetrahydropyrimidin-
2(1H)-one

Cat. No.: B050769

Compound Name:

For Immediate Reference: Treat 1-Methyltetrahydropyrimidin-2(1H)-one as a hazardous
chemical waste. This guide provides essential safety and logistical information for the proper
handling and disposal of 1-Methyltetrahydropyrimidin-2(1H)-one, a compound requiring
careful management due to its potential health risks. Adherence to these procedures is critical
for ensuring the safety of laboratory personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before handling 1-Methyltetrahydropyrimidin-2(1H)-one, it is imperative to be familiar with its
associated hazards. This compound is harmful if swallowed, causes serious eye damage, and
IS suspected of damaging fertility.[1]

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn when
handling this substance:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat or other protective clothing.

Engineering Controls: Handle 1-Methyltetrahydropyrimidin-2(1H)-one in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation exposure.
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In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Methyltetrahydropyrimidin-2(1H)-one is
provided in the table below for easy reference.

Property Value
Molecular Formula CsH10N20
Molecular Weight 114.15 g/mol
Appearance Liquid

Corrosion, Health Hazard, Acute Toxicity

GHS Pictograms
(Harmful)

Signal Word Danger

H302 (Harmful if swallowed), H318 (Causes
Hazard Statements serious eye damage), H361f (Suspected of

damaging fertility)[1]

P201, P202, P264, P270, P280,

Precautionary Statements
P305+P351+P338, P310, P330, P403, P501[2]

Step-by-Step Disposal Protocol
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The proper disposal of 1-Methyltetrahydropyrimidin-2(1H)-one is a critical step in the

laboratory workflow. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.

Objective: To safely collect, store, and dispose of 1-Methyltetrahydropyrimidin-2(1H)-one

waste in accordance with institutional and regulatory guidelines.

Materials:

Designated hazardous waste container (chemically compatible, with a secure lid)
Hazardous waste labels
Personal Protective Equipment (as specified above)

Spill containment materials (e.g., absorbent pads, sand)

Procedure:

Waste Identification and Segregation:

o All waste containing 1-Methyltetrahydropyrimidin-2(1H)-one must be classified as
hazardous chemical waste.

o Segregate this waste from other waste streams, particularly incompatible materials such
as strong oxidizing agents.

Waste Collection:

o Collect all liquid waste containing 1-Methyltetrahydropyrimidin-2(1H)-one in a
designated, leak-proof, and chemically compatible container.

o For solid waste contaminated with this chemical (e.g., gloves, absorbent paper), collect it
in a separate, clearly labeled, sealed plastic bag and then place it in a designated solid
hazardous waste container.

Container Labeling:
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o Affix a hazardous waste label to the container immediately upon starting waste
accumulation.

o The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Methyltetrahydropyrimidin-2(1H)-one"

The concentration (if in a solution)

The date accumulation started

The name of the principal investigator or laboratory contact

o Waste Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container securely closed at all times, except when adding waste.

o The storage area should be a secondary containment bin to prevent the spread of material
in case of a leak.

e Disposal Request:

o Once the waste container is full or is no longer being added to, arrange for its disposal
through your institution's Environmental Health and Safety (EHS) department.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.
e Spill Management:
o In the event of a spill, evacuate the immediate area and alert others.

o Wearing appropriate PPE, contain the spill using absorbent pads or other suitable
materials.
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o Collect the absorbed material and any contaminated debris and place it in a sealed
container for disposal as hazardous waste.

o Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal
as hazardous waste.

o For large spills, contact your institution's EHS department immediately.

o Empty Container Disposal:

o An "empty" container that held 1-Methyltetrahydropyrimidin-2(1H)-one must be triple-
rinsed with a suitable solvent.

o The first rinsate must be collected and disposed of as hazardous waste.

o Subsequent rinsates may also need to be collected as hazardous waste depending on
local regulations. Consult your EHS department for specific guidance.

o After proper rinsing, deface the original label and dispose of the container according to
your institution's guidelines for empty chemical containers.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Methyltetrahydropyrimidin-2(1H)-one.
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Caption: Disposal workflow for 1-Methyltetrahydropyrimidin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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